Cas no 2580092-46-0 ((2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2580092-46-0
• MF: C₁₄H₁₄F₃NO₄
• MW: 317.260474681854
• CID: 5657924
• PubChem ID: 165893430
• Update Time: 2025-06-12

(2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732515
• 2580092-46-0
• (2S,3R)-1-[(benzyloxy)carbonyl]-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• (2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H14F3NO4/c15-14(16,17)10-6-7-18(11(10)12(19)20)13(21)22-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,19,20)/t10-,11+/m1/s1
• InChI Key： ZBNRTMYBNFQIAZ-MNOVXSKESA-N
• SMILES： FC([C@@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 317.08749241g/mol
• Monoisotopic Mass: 317.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2580092-46-0)

The compound (2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 2580092-46-0) is a chiral pyrrolidine derivative with significant applications in pharmaceutical chemistry and drug discovery. Its unique structural features, including the trifluoromethyl group and benzyloxycarbonyl (Cbz) protecting group, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What is the role of trifluoromethyl in drug design?" and "How are chiral pyrrolidines used in medicinal chemistry?".

One of the most notable aspects of this compound is its stereochemistry, denoted by the (2S,3R) configuration. Chirality plays a critical role in drug efficacy, as enantiomers often exhibit different biological activities. Researchers frequently search for "chiral building blocks for asymmetric synthesis" or "how to introduce trifluoromethyl groups into heterocycles," highlighting the importance of compounds like this. The trifluoromethyl group is particularly sought after due to its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates.

The benzyloxycarbonyl (Cbz) group in this molecule serves as a protective moiety for amines, a topic often explored in organic synthesis forums. Queries like "Cbz protection and deprotection strategies" or "alternatives to Cbz in peptide synthesis" reflect the ongoing interest in optimizing synthetic routes. This compound’s carboxylic acid functionality further expands its utility, enabling coupling reactions to construct more complex architectures, such as peptidomimetics or protease inhibitors.

In the context of trending topics, the demand for fluorinated pharmaceuticals has surged, driven by their improved pharmacokinetic profiles. Searches for "fluorine in drug discovery 2024" or "trifluoromethylated pyrrolidines in clinical trials" underscore the relevance of this compound. Additionally, the rise of AI-driven drug design has increased interest in modular building blocks like this, as they align with fragment-based drug discovery (FBDD) strategies.

From a synthetic perspective, the preparation of (2S,3R)-1-(benzyloxy)carbonyl-3-(trifluoromethyl)pyrrolidine-2-carboxylic acid typically involves asymmetric hydrogenation or enzymatic resolution to achieve the desired stereochemistry. Researchers often inquire about "scalable synthesis of chiral pyrrolidines" or "green chemistry approaches to fluorinated intermediates," reflecting the industry’s push toward sustainable methodologies. Its CAS No. 2580092-46-0 is a key identifier for procurement and regulatory compliance, frequently referenced in material safety data sheets (MSDS) and patent literature.

In summary, this compound exemplifies the intersection of chiral chemistry, fluorine medicinal chemistry, and protective group strategies. Its versatility addresses pressing questions in drug development, making it a staple in both academic and industrial settings. As the pharmaceutical landscape evolves, compounds like this will remain pivotal in addressing challenges such as drug resistance and target selectivity.